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Compound of Interest

Compound Name: Fentrifanil

CAS No.: 62441-54-7

Cat. No.: B1253973

Get Quote

An In-depth Technical Guide to the Synthesis and Chemical Structure of Fentanyl Citrate

Introduction
Fentanyl, a potent synthetic opioid analgesic, was first synthesized in 1960 by Dr. Paul

Janssen of Janssen Pharmaceutica.[1][2] Classified as a phenylpiperidine derivative, it exhibits

a potency 50 to 100 times that of morphine, establishing it as a cornerstone in modern

medicine for anesthesia and the management of severe pain, particularly breakthrough cancer

pain.[1][3][4] The compound is most commonly formulated as its citrate salt, N-(1-Phenethyl-4-

piperidyl) propionanilide dihydrogen citrate, a form which enhances its solubility and stability for

clinical applications.[5][6] This guide provides a comprehensive exploration of the chemical

structure, analytical characterization, and established synthetic routes of Fentanyl citrate,

intended for researchers and professionals in drug development and the chemical sciences.

Chemical Structure and Properties
The molecular architecture of fentanyl is pivotal to its potent pharmacological activity, primarily

as a strong agonist of the μ-opioid receptors in the central nervous system.[1][7] The formation

of the citrate salt is a critical step for its pharmaceutical formulation.
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IUPAC Name: 2-hydroxypropane-1,2,3-tricarboxylic acid;N-phenyl-N-[1-(2-

phenylethyl)piperidin-4-yl]propanamide[5][8]

CAS Number: 990-73-8[5][8]

Molecular Formula: C₂₈H₃₆N₂O₈ (Citrate Salt)[5][8] | C₂₂H₂₈N₂O (Fentanyl Base)[9]

Molecular Weight: 528.6 g/mol (Citrate Salt)[5][8] | 336.5 g/mol (Fentanyl Base)[9]

The core structure consists of a 4-anilidopiperidine scaffold. The key functional groups

contributing to its bioactivity include the N-phenethyl group on the piperidine ring, which

significantly enhances potency, and the propanamide moiety on the aniline nitrogen, which is

crucial for its agonist activity. The tertiary amine in the piperidine ring is basic and readily forms

a salt with citric acid, an organic acid, resulting in fentanyl citrate.

Caption: 2D structures of Fentanyl and Citric Acid, illustrating salt formation.

Analytical Characterization
The definitive identification and characterization of fentanyl citrate rely on a combination of

modern analytical techniques. Gas chromatography-mass spectrometry (GC-MS) and liquid

chromatography-mass spectrometry (LC-MS) are considered the gold standards for

confirmation.[10]
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Analytical Technique Key Observations and Data

¹H NMR (600 MHz, D₂O)

δ 7.51−7.46 (m, 3H), 7.35−7.32 (m, 2H),

7.28−7.27 (m, 1H), 7.25−7.23 (m, 2H),

7.22−7.20 (m, 1H), 4.77−4.61 (m, 1H),

3.60−3.57 (m, 2H), 3.30−3.27 (m, 2H), 3.11 (td,

J = 12.6, 3.0, 2H), 2.98−2.96 (m, 2H), 2.94 (d, J

= 15.6, 2H), 2.78 (d, J = 15.6, 2H), 2.09−2.08

(m, 2H), 1.97 (q, J = 7.2, 2H), 1.57 (qd, J = 13.2,

3.6, 2H), 0.89 (t, J = 7.2, 3H).[3][11]

¹³C NMR (150 MHz, D₂O)

δ 177.5, 177.0, 173.6, 137.2, 136.3, 129.8,

129.3, 129.1, 128.8, 127.4, 73.4, 57.6, 52.1,

50.0, 43.3, 29.9, 28.2, 27.5, 9.0.[3][11]

High-Resolution Mass Spectrometry (HRMS-CI)
m/z calculated for C₂₂H₂₉N₂O [M+H⁺]:

337.2274; found 337.2284.[3][11]

Infrared (IR) Spectroscopy

Characteristic peaks corresponding to C=O

(amide) stretching, C-N stretching, and aromatic

C-H bending. While useful, it may not be

sufficient to discriminate between closely related

analogues.[12]

Raman Spectroscopy

Provides a distinct spectral fingerprint, useful for

rapid, non-destructive identification, even

through packaging.[13]

Established Synthetic Pathways
Since its initial discovery, several synthetic routes to fentanyl have been developed. The two

most prominent and historically significant are the Janssen method and the Siegfried method.

[14]

The Janssen Synthesis (Original Route)
The original synthesis developed by Paul Janssen is a multi-step process that laid the

groundwork for the production of fentanyl.[2][11] This route is noted for its ingenuity in

constructing the core 4-anilidopiperidine structure.
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Caption: The Janssen Synthesis Workflow.

Experimental Protocol (Janssen Method):

Step 1: Synthesis of 4-Anilino-N-phenethylpiperidine (ANPP):

N-phenethylpiperidone is reacted with aniline in a suitable solvent. This reaction forms an

imine intermediate.

The intermediate is then reduced to the secondary amine, ANPP. Historically, reducing

agents like lithium aluminum hydride (LAH) have been used.[4] Modern, optimized

syntheses often employ catalytic hydrogenation or other selective reducing agents for

improved safety and yield.

Step 2: Acylation to Fentanyl:

The synthesized ANPP is dissolved in an appropriate solvent.

Propionyl chloride (or propionic anhydride) is added, often in the presence of a base to

scavenge the HCl byproduct.[2]

The reaction mixture is stirred until completion, yielding fentanyl free base.
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Purification is typically achieved through extraction and crystallization.

The Siegfried Method
The Siegfried method is a widely recognized alternative synthetic strategy. It also utilizes 4-

anilino-N-phenethylpiperidine (ANPP) as a key intermediate but may differ in the specific steps

leading to its formation. The final acylation step is a defining feature of this route and is often

employed for creating various fentanyl analogues.[14][15]

N-phenethyl-4-piperidone (NPP)

4-Anilino-N-phenethylpiperidine (ANPP)

Reaction with Aniline & Reduction

Aniline

Fentanyl (or Analogue)

N-acylation in CH2Cl2 or Pyridine

Acyl Chloride

Click to download full resolution via product page

Caption: The Siegfried Synthesis Workflow.

Experimental Protocol (Siegfried Method):

Step 1: Synthesis of the Precursor ANPP: The Siegfried route involves the important

intermediates N-phenethyl-4-piperidone (NPP) and 4-anilino-N-phenethylpiperidine (ANPP).

[14]

Step 2: Acylation:

The key intermediate, ANPP, is treated with an acyl chloride (e.g., propionyl chloride for

fentanyl) in a solvent like pyridine or dichloromethane.[15]
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An improved version of this method involves reacting ANPP with two equivalents of acyl

chloride in dichloromethane without a base. The hydrochloric acid generated is trapped by

the tertiary amine of the piperidine ring, forming the hydrochloride salt directly.[15]

After the reaction is complete, the mixture is concentrated, and the residue is washed with

a solvent like diethyl ether to remove excess reagents, yielding the fentanyl hydrochloride

salt with high purity (>95%).[15]

Formation of Fentanyl Citrate Salt
The conversion of the synthesized fentanyl free base into its citrate salt is a straightforward

acid-base reaction performed to enhance the drug's stability and water solubility for

pharmaceutical formulations.[3]

Experimental Protocol (Salt Formation):

Dissolution: Fentanyl free base is dissolved in a suitable alcohol, such as methanol.[3]

Acidification: An equimolar amount of citric acid, also dissolved in a minimal amount of

solvent if necessary, is added to the fentanyl solution.[3]

Stirring: The resulting clear solution is stirred at ambient temperature for a period, typically

around two hours, to ensure complete salt formation.[3]

Isolation: The solvent is removed under reduced pressure (in vacuo), often with gentle

heating (e.g., 50°C).[3]

Final Product: The resulting product, a glassy or white solid, is scraped and placed under a

high vacuum overnight to remove any residual solvent, yielding pure Fentanyl citrate.[3]

Conclusion
Fentanyl citrate remains a compound of immense importance in the medical field, owing to its

potent analgesic properties. Its chemical structure, centered on the 4-anilidopiperidine core, is

finely tuned for high-affinity binding to μ-opioid receptors. The established synthetic pathways,

primarily the Janssen and Siegfried methods, provide efficient and scalable routes to the core

molecule. The final conversion to the citrate salt is a critical step that facilitates its use in clinical
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settings. A thorough understanding of its synthesis, structure, and analytical profile is essential

for professionals in pharmaceutical research, drug development, and forensic science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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